Cas no 2354111-90-1 (tert-butyl N-(2-fluoro-6-sulfanylphenyl)carbamate)

• Product Name: tert-butyl N-(2-fluoro-6-sulfanylphenyl)carbamate
• CAS No: 2354111-90-1
• MF: C₁₁H₁₄FNO₂S
• MW: 243.297765254974
• CID: 5970421
• PubChem ID: 165891360
• Update Time: 2025-06-14

tert-butyl N-(2-fluoro-6-sulfanylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-fluoro-6-sulfanylphenyl)carbamate
• 2354111-90-1
• EN300-6950335

• Inchi： 1S/C11H14FNO2S/c1-11(2,3)15-10(14)13-9-7(12)5-4-6-8(9)16/h4-6,16H,1-3H3,(H,13,14)
• InChI Key： AJZUQVJUDAXYBD-UHFFFAOYSA-N
• SMILES： SC1C=CC=C(C=1NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 243.07292802g/mol
• Monoisotopic Mass: 243.07292802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-(2-fluoro-6-sulfanylphenyl)carbamate

Comprehensive Overview of tert-butyl N-(2-fluoro-6-sulfanylphenyl)carbamate (CAS No. 2354111-90-1)

tert-butyl N-(2-fluoro-6-sulfanylphenyl)carbamate (CAS No. 2354111-90-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative is characterized by its unique fluoro and sulfanyl functional groups, which contribute to its reactivity and potential applications. The compound's molecular structure, featuring a tert-butyl group, offers steric hindrance, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role in drug discovery and material science, where its properties can be leveraged for innovative solutions.

In recent years, the demand for fluorinated compounds like tert-butyl N-(2-fluoro-6-sulfanylphenyl)carbamate has surged due to their enhanced stability and bioavailability. This aligns with the growing trend in green chemistry, where scientists seek eco-friendly synthetic routes. The compound's sulfanyl group also opens doors to covalent bonding applications, a hot topic in bioconjugation and proteomics. As the pharmaceutical industry shifts toward targeted therapies, intermediates like this are pivotal for developing small-molecule inhibitors and biomarkers.

The synthesis of tert-butyl N-(2-fluoro-6-sulfanylphenyl)carbamate often involves protective group chemistry, a technique widely discussed in organic synthesis forums. Its CAS No. 2354111-90-1 is frequently searched in chemical databases, reflecting its relevance in academic research and industrial R&D. Questions like "How to purify tert-butyl carbamate derivatives?" or "What are the applications of fluoro-sulfanyl compounds?" are common among chemists, highlighting the need for detailed technical resources.

From a structural-activity relationship perspective, the fluoro substituent in tert-butyl N-(2-fluoro-6-sulfanylphenyl)carbamate enhances electron-withdrawing effects, which can influence binding affinity in drug design. Meanwhile, the sulfanyl moiety offers nucleophilic reactivity, useful for cross-coupling reactions. These features make the compound a versatile building block for high-throughput screening and combinatorial chemistry, areas gaining traction in AI-driven drug discovery.

In conclusion, tert-butyl N-(2-fluoro-6-sulfanylphenyl)carbamate (CAS No. 2354111-90-1) represents a critical tool for modern chemists. Its multifaceted applications, from medicinal chemistry to catalysis, underscore its importance in advancing scientific innovation. As research continues to explore its potential, this compound is poised to play a key role in addressing challenges in sustainable chemistry and therapeutic development.